N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[(1,1-dioxothiolan-3-yl)methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C13H14N2O3S2/c16-12(14-7-9-5-6-20(17,18)8-9)13-15-10-3-1-2-4-11(10)19-13/h1-4,9H,5-8H2,(H,14,16)
• InChI Key: QXJYMARBXFERRR-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1CNC(=O)C2=NC3=CC=CC=C3S2
• Molecular Formula: C13H14N2O3S2
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound has been described in a study. The researchers identified a new ether-based scaffold and paired this with a novel sulfone-based head group to identify a potent and selective GIRK1/2 activator.

Molecular Structure Analysis

The molecular structure of this compound includes a benzo[d]thiazole-2-carboxamide group attached to a 1,1-dioxidotetrahydrothiophen-3-yl group.

Scientific Research Applications

G Protein-Gated Inwardly-Rectifying Potassium (GIRK) Channel Activation

• . These channels play a crucial role in regulating neuronal excitability and synaptic transmission. By modulating GIRK channels, this compound may have implications for neurological disorders, such as epilepsy and pain management.

Anticancer Potential

• Although more research is needed, the compound’s structure suggests potential anticancer activity. . Further studies could explore its mechanism of action and efficacy against specific cancer types.

Metabolic Stability Enhancement

• . This enhancement could enhance its pharmacokinetic profile and increase its potential as a drug candidate.

Mechanism of Action

Target of Action

The primary target of the compound N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide, also known as N-[(1,1-dioxothiolan-3-yl)methyl]-1,3-benzothiazole-2-carboxamide, is the G protein-gated inwardly-rectifying potassium (GIRK) channel . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

The compound acts as an activator of the GIRK channel . It interacts with the channel, leading to its activation and resulting in the modulation of cell excitability .

Biochemical Pathways

The activation of GIRK channels by the compound affects the GPCR signaling pathways . These pathways play a crucial role in various physiological processes, including pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays and has shown nanomolar potency as a GIRK1/2 activator . It also exhibits improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by the compound leads to the modulation of cell excitability . This can have various effects depending on the specific physiological context, potentially influencing processes such as pain perception, epilepsy, reward/addiction, and anxiety .